4-((5-Chlorothiophen-2-yl)sulfonyl)-7-(furan-2-yl)-1,4-thiazepane

• IUPAC Name: 4-(5-chlorothiophen-2-yl)sulfonyl-7-(furan-2-yl)-1,4-thiazepane
• InChI: InChI=1S/C13H14ClNO3S3/c14-12-3-4-13(20-12)21(16,17)15-6-5-11(19-9-7-15)10-2-1-8-18-10/h1-4,8,11H,5-7,9H2
• InChI Key: OOJDVWULILYDAE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CO2)S(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C13H14ClNO3S3
• Molecular Weight: 363.9 g/mol

Description

Synthesis Analysis

The synthesis of compounds with structures resembling the target molecule often involves multi-step chemical processes. For example, Chandrappa et al. (2009) detailed the synthesis of thiazolidinone derivatives incorporating furan moieties, showcasing the complexity and precision required in crafting molecules with specific anticancer properties (Chandrappa et al., 2009). Similarly, Sayahi et al. (2015) described a multi-component synthesis of bifurans and thiophene-furans, highlighting the use of carbonyl chloride, isocyanides, and dialkyl acetylenedicarboxylates in forming highly functionalized products (Sayahi et al., 2015).

Molecular Structure Analysis

The structure of molecules similar to the target compound is typically confirmed through spectroscopic methods such as NMR, IR, and Mass Spectra analysis. These techniques provide insights into the molecular architecture and the spatial arrangement of atoms, essential for understanding the compound's chemical behavior and potential interactions with biological targets.

Chemical Reactions and Properties

Chemical reactions involving furan and thiophene moieties can lead to diverse products, depending on the reaction conditions and the functional groups present. For instance, the creation of sulfonyl chlorides, followed by reactions with amines, can produce a range of sulfonamide derivatives with potential biological activities (Hartman & Halczenko, 1990). The stability and reactivity of these compounds can significantly vary, influencing their suitability for various applications.

Scientific Research Applications

Chemical Synthesis and Derivatives Formation

• Synthesis of Heterocyclic Compounds : Research has demonstrated methods for synthesizing derivatives of furans, thiophenes, and related compounds, indicating the chemical versatility and potential for creating targeted molecules for various applications, such as pharmaceuticals and materials science (Yin et al., 2008).

Anticancer and Biological Activities

• Anticancer Properties : Studies have shown that certain derivatives of thiophenes and furans exhibit moderate to strong antiproliferative activity against human leukemia cell lines, suggesting potential therapeutic applications in cancer treatment (Chandrappa et al., 2009).

Medicinal Chemistry and Drug Discovery

• Role in Drug Discovery : The incorporation of thiophenes, furans, and thiazepanes into drug candidates has been highlighted for their utility in medicinal chemistry. These heterocycles serve as key scaffolds in the development of new therapeutic agents due to their structural diversity and biological activity (Sperry & Wright, 2005).

Corrosion Inhibition

• Protection Against Corrosion : Research into compounds containing furan moieties, similar to the one , has been conducted to assess their effectiveness as corrosion inhibitors. Such studies provide insights into the application of these compounds in protecting metals against corrosion, which has implications for industrial applications (Sappani & Karthikeyan, 2014).

Nonlinear Optics

• Nonlinear Optical Materials : Investigations into sulfonyl-substituted pyrrole chromophores, which share functional group similarities with the compound , have been explored for their potential in second-order nonlinear optics. Such studies are foundational for the development of materials with specialized optical properties (Chou & Yeh, 2001).

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it has biological activity, it could interact with various biological targets, but this would need to be determined experimentally.

Safety and Hazards

Without specific data, it’s difficult to provide detailed information on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of this compound could be an interesting area of research, given its complex structure and the potential for interesting chemical and physical properties. Future work could include detailed synthesis and characterization studies, investigation of its reactivity and potential applications, and exploration of its potential biological activity.